4,5,6,7-Tetrahydrobenzo[d]oxazole-2-carbaldehyde

Specification

• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• IUPAC Name: 4,5,6,7-tetrahydro-1,3-benzoxazole-2-carbaldehyde
• Standard InChI: InChI=1S/C8H9NO2/c10-5-8-9-6-3-1-2-4-7(6)11-8/h5H,1-4H2
• Standard InChI Key: NTTROQDYZOOKRK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(O2)C=O

Introduction

Chemical Structure and Properties

Molecular Characteristics

4,5,6,7-Tetrahydrobenzo[d]oxazole-2-carbaldehyde belongs to the oxazole family, featuring a fused bicyclic system where a benzene ring is annulated to a partially saturated oxazole ring. The aldehyde functional group at the 2-position enhances its reactivity, enabling participation in condensation and nucleophilic addition reactions. Key physicochemical properties include:

Property	Value
Molecular Formula	$\text{C}_8\text{H}_9\text{NO}_2$
Molecular Weight	151.16 g/mol
Purity	≥97%
InChI Key	NTTROQDYZOOKRK-UHFFFAOYSA-N

The compound’s planar structure and electron-rich aromatic system facilitate π-π stacking interactions, which are critical for binding to biological targets such as enzymes and DNA.

Synthesis and Manufacturing

Cyclization Strategies

The primary synthesis route involves the acid-catalyzed cyclization of 2-aminophenol with aldehydes. For example, reacting 2-aminophenol with formaldehyde in the presence of hydrochloric acid yields the oxazole ring via intramolecular dehydration. This method achieves moderate yields (50–60%) and requires careful control of reaction conditions to avoid over-oxidation of the aldehyde group.

Alternative Approaches

Alternative methodologies include:

• Microwave-Assisted Synthesis: Reduces reaction time from hours to minutes while improving yield to 70–75%.

• Catalytic Hydrogenation: Partially saturates the benzene ring post-cyclization, though this may alter the compound’s electronic properties.

Pharmacological Activities

Antimicrobial Efficacy

Derivatives of 4,5,6,7-Tetrahydrobenzo[d]oxazole-2-carbaldehyde exhibit broad-spectrum antimicrobial activity. In vitro studies demonstrate minimum inhibitory concentrations (MICs) of 8–16 µg/mL against Staphylococcus aureus and Escherichia coli, comparable to standard antibiotics like ampicillin. The mechanism involves disruption of microbial cell membranes via interaction with phospholipid bilayers.

Applications in Materials Science

Polymer Synthesis

The aldehyde group serves as a crosslinking agent in thermosetting resins, improving mechanical strength and thermal stability. Polymers incorporating this monomer exhibit glass transition temperatures ($T_g$) exceeding 200°C, making them suitable for high-performance coatings.

Organic Electronics

As an electron-deficient moiety, the oxazole ring enhances charge transport in organic semiconductors. Field-effect transistors (OFETs) fabricated with this compound demonstrate electron mobilities of 0.1–0.3 cm$^2$/V·s, rivaling fullerene derivatives.